Cas no 1070995-36-6 (1-(Bromomethyl)-6-methylnaphthalene)

• Product Name: 1-(Bromomethyl)-6-methylnaphthalene
• CAS No: 1070995-36-6
• MF: C₁₂H₁₁Br
• MW: 235.119742631912
• CID: 4935834
• Update Time: 2025-10-05

1-(Bromomethyl)-6-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-6-methylnaphthalene
• 1-(Bromomethyl)-6-methylnaphthalene

• Inchi： 1S/C12H11Br/c1-9-5-6-12-10(7-9)3-2-4-11(12)8-13/h2-7H,8H2,1H3
• InChI Key： RZJKNOGVOFSNQX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=C(C)C=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-6-methylnaphthalene

Introduction to 1-(Bromomethyl)-6-methylnaphthalene (CAS No. 1070995-36-6)

1-(Bromomethyl)-6-methylnaphthalene, with the CAS number 1070995-36-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a bromomethyl group attached to a 6-methyl-substituted naphthalene ring, which imparts specific reactivity and functional properties.

The molecular formula of 1-(Bromomethyl)-6-methylnaphthalene is C₁₂H₁₁Br, and it has a molecular weight of approximately 235.12 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties make it an attractive starting material for a wide range of synthetic transformations.

In the realm of pharmaceutical research, 1-(Bromomethyl)-6-methylnaphthalene has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 1-(Bromomethyl)-6-methylnaphthalene in the synthesis of potential anticancer agents. The bromomethyl group facilitates the introduction of functional groups that can enhance the pharmacological activity and selectivity of the final compounds.

Beyond pharmaceuticals, 1-(Bromomethyl)-6-methylnaphthalene has found applications in materials science. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, makes it a valuable building block for constructing complex organic frameworks. These frameworks can be used in the development of advanced materials with tailored properties, such as semiconductors, polymers, and catalysts. A notable example is its use in the synthesis of conjugated polymers for organic photovoltaic devices, where its naphthalene core contributes to improved charge transport properties.

The synthetic versatility of 1-(Bromomethyl)-6-methylnaphthalene is further enhanced by its reactivity with nucleophiles. The bromomethyl group can be readily substituted with various nucleophiles, including amines, thiols, and alcohols, leading to the formation of diverse derivatives. This property has been exploited in the development of new synthetic methodologies and in the synthesis of complex natural products. For example, a recent study published in Organic Letters demonstrated the use of 1-(Bromomethyl)-6-methylnaphthalene as a key intermediate in the total synthesis of a marine natural product with potent antifungal activity.

In addition to its synthetic utility, 1-(Bromomethyl)-6-methylnaphthalene has been studied for its environmental impact. While it is not classified as a hazardous substance under current regulations, its potential effects on ecosystems are an area of ongoing research. Studies have focused on understanding its biodegradability and toxicity to ensure its safe use in industrial processes. Preliminary findings suggest that it degrades relatively quickly under aerobic conditions and has low toxicity to aquatic organisms.

The future prospects for 1-(Bromomethyl)-6-methylnaphthalene are promising. Ongoing research aims to expand its applications in drug discovery, materials science, and sustainable chemistry. Collaborative efforts between chemists, biologists, and engineers are expected to uncover new opportunities for this versatile compound. As synthetic methods continue to evolve and new analytical techniques become available, the potential for innovative applications will only grow.

In conclusion, 1-(Bromomethyl)-6-methylnaphthalene (CAS No. 1070995-36-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug development, materials science, and organic synthesis. As research progresses, it is likely that new applications will emerge, further solidifying its importance in the scientific community.